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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B8257862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibritannilactone B is a sesquiterpene lactone isolated from the plant Inula britannica. While

its chemical structure has been identified, publicly available research on its specific biological

activities, mechanism of action, and synthesis is currently limited. This document summarizes

the available information and outlines the general context of related compounds from the same

plant species to provide a foundational understanding for researchers.

Introduction
Dibritannilactone B is a natural product with the chemical formula C34H46O9 and a molecular

weight of 598.72 g/mol . It is classified as a sesquiterpene lactone, a class of compounds

known for a wide range of biological activities. Its CAS number is 1829580-18-8. It has been

isolated from the aerial parts of Inula britannica, a plant used in traditional medicine.

General information suggests that Dibritannilactone B may be involved in the modulation of

cellular pathways related to inflammation and apoptosis. It is thought to interact with signaling

molecules and transcription factors that regulate gene expression, potentially influencing the

cell cycle and survival. However, specific, peer-reviewed studies providing detailed evidence for

these claims are not available in the public domain.

Chemical and Physical Properties
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Property Value Source

CAS Number 1829580-18-8 Chemical Supplier Catalogs

Molecular Formula C34H46O9 Chemical Supplier Catalogs

Molecular Weight 598.72 g/mol Chemical Supplier Catalogs

Source Organism Inula britannica Chemical Supplier Catalogs

Biological Activity (Inferred)
Due to the lack of specific data on Dibritannilactone B, the biological activities of other

sesquiterpene lactones isolated from Inula britannica are presented here to provide a

contextual framework.

Compound from
Inula britannica

Biological Activity
Quantitative Data
(IC50)

Cell Line(s)

Bigelovin Cytotoxic
Not specified in

available abstracts

Human tumor cell

lines

Ergolide Cytotoxic
Not specified in

available abstracts

Human tumor cell

lines

8-epi-helenalin Cytotoxic
Not specified in

available abstracts

Human tumor cell

lines

4α,6α-

dihydroxyeudesman-

8β,12-olide

Cytotoxic
Not specified in

available abstracts

Human tumor cell

lines

Note: This table is illustrative of compounds from the same plant source and does not

represent data for Dibritannilactone B.

Signaling Pathways (Hypothetical)
Based on the general description of its mode of action and the known activities of other

sesquiterpene lactones, Dibritannilactone B might influence key cellular signaling pathways
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such as NF-κB and MAPK, which are central to inflammation and apoptosis.

Hypothetical Anti-Inflammatory Signaling Pathway
A potential mechanism for anti-inflammatory action could involve the inhibition of the NF-κB

signaling pathway. This is a common mechanism for many natural anti-inflammatory

compounds.
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Hypothetical Anti-Inflammatory Pathway of Dibritannilactone B
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Caption: Hypothetical inhibition of the NF-κB pathway by Dibritannilactone B.
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Hypothetical Apoptotic Signaling Pathway
Dibritannilactone B's purported effect on apoptosis could be mediated through the intrinsic

(mitochondrial) pathway, a common route for inducing programmed cell death.
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Hypothetical Apoptotic Pathway of Dibritannilactone B
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Caption: Hypothetical induction of the intrinsic apoptotic pathway by Dibritannilactone B.
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Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Dibritannilactone B are not available in published literature. For researchers interested in

studying this compound, a general workflow for the isolation of sesquiterpene lactones from

Inula species is outlined below.

General Workflow for Isolation of Sesquiterpene
Lactones
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General Workflow for Sesquiterpene Lactone Isolation
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Caption: A generalized workflow for the isolation of sesquiterpene lactones from plant material.
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Conclusion and Future Directions
Dibritannilactone B is a structurally identified natural product with potential therapeutic

relevance, suggested by its classification as a sesquiterpene lactone and its origin from a

medicinally used plant. However, there is a significant gap in the scientific literature regarding

its specific biological activities and mechanisms of action. Future research should focus on:

Isolation and Characterization: Detailed reporting of the isolation protocol and full

spectroscopic characterization of Dibritannilactone B.

Biological Screening: Comprehensive screening for its cytotoxic, anti-inflammatory, and other

biological activities, including determination of IC50/EC50 values.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways affected by Dibritannilactone B.

Total Synthesis: Development of a synthetic route to enable further pharmacological studies

and the generation of analogues.

This document serves as a starting point for researchers, highlighting the current knowledge

gaps and providing a framework for future investigations into the therapeutic potential of

Dibritannilactone B.

To cite this document: BenchChem. [Dibritannilactone B: An In-depth Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8257862#a-comprehensive-review-of-
dibritannilactone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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